Ethyl 2-(3-ethylphenyl)acetate

• Molecular Formula: C12H16O2
• Molecular Weight: 192.25 g/mol
• IUPAC Name: ethyl 2-(3-ethylphenyl)acetate
• InChI: InChI=1S/C12H16O2/c1-3-10-6-5-7-11(8-10)9-12(13)14-4-2/h5-8H,3-4,9H2,1-2H3
• InChI Key: PFTQMAALDZBTDS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)CC(=O)OCC

Description

Ethyl 2-(3-ethylphenyl)acetate is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-(3-vinylphenyl)acetate (640 mg, 3.6 mmol) in ethanol (10 mL) was added 10% of Pd/C (100 mg) and stirred at 30° C. under hydrogen atmosphere (15 psi) for 7 hours. Then the solution was filtered and the solvent was removed in vacuo (500 mg, yield 77%).